Cas no 642085-13-0 (tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate
• CAS No: 642085-13-0
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 424631
• PubChem ID: 58614965
• Update Time: 2026-04-29

tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-fluoro-3-(hydroxymethyl)phenyl]-, 1,1-dimethylethylester
• tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate (CAS No. 642085-13-0)

tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate (CAS 642085-13-0) is a specialized carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. This compound features a unique molecular structure combining a fluoro-substituted phenyl ring with a hydroxymethyl group and tert-butyl carbamate moiety, making it particularly valuable for medicinal chemistry research and drug development.

The growing interest in fluorinated organic compounds has positioned this chemical as a subject of increasing research attention. Recent studies highlight how the 4-fluoro-3-(hydroxymethyl)phenyl scaffold contributes to enhanced bioavailability and metabolic stability in drug candidates, addressing one of the pharmaceutical industry's key challenges in developing more effective therapeutics.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) protecting group in this molecule offers excellent stability under various reaction conditions while allowing for selective deprotection when needed. This characteristic makes tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate particularly useful in multi-step synthesis protocols, especially in peptide coupling reactions and the construction of complex molecular architectures.

Current market trends show rising demand for fluorinated building blocks like this compound, driven by the pharmaceutical industry's need for novel drug candidates with improved pharmacological profiles. The presence of both fluorine and hydroxymethyl functionalities in this molecule enables diverse chemical modifications, allowing researchers to explore various structure-activity relationships in drug discovery programs.

Analytical characterization of CAS 642085-13-0 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural identity. These quality control measures are particularly important when the compound is used as an intermediate in pharmaceutical synthesis, where stringent regulatory requirements apply.

The stability profile of tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate makes it suitable for standard laboratory handling and storage conditions. Proper storage in cool, dry environments with protection from moisture ensures optimal shelf life, which is particularly important for research laboratories and production facilities maintaining inventory of this valuable intermediate.

Recent patent literature reveals growing applications of this compound in developing kinase inhibitors and GPCR modulators, reflecting the pharmaceutical industry's focus on targeted therapies. The 4-fluoro substitution pattern appears to contribute significantly to binding affinity in many of these therapeutic targets, while the hydroxymethyl group provides a convenient handle for further molecular elaboration.

Environmental and safety considerations for handling CAS 642085-13-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and safety glasses is recommended when working with this material, in line with good laboratory practices for all chemical substances.

The synthesis of tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate typically proceeds through sequential functional group transformations starting from commercially available fluoro-substituted benzaldehyde precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's commitment to sustainable practices.

Looking forward, the versatility of 642085-13-0 suggests continued importance in medicinal chemistry. Its balanced combination of fluorine substitution and protected amine functionality addresses multiple current challenges in drug design, including improving metabolic stability and optimizing physicochemical properties of candidate molecules.

For researchers sourcing this compound, quality specifications typically include ≥95% purity by HPLC, with particular attention to the absence of process-related impurities. Reputable suppliers provide comprehensive analytical data packages to support research and development applications, ensuring researchers can confidently incorporate this building block into their synthetic schemes.

The price trends for tert-butyl N-4-fluoro-3-(hydroxymethyl)phenylcarbamate reflect its specialized nature and the technical requirements for its production. While more expensive than basic chemical building blocks, its value in enabling efficient synthesis of complex molecules justifies the investment for many pharmaceutical and biotechnology companies.

In conclusion, CAS 642085-13-0 represents an important tool in modern organic synthesis and drug discovery. Its unique structural features and versatile reactivity profile position it as a valuable intermediate for researchers developing next-generation therapeutic agents and exploring new chemical space in medicinal chemistry.